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Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15138811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of 1-
Bromoheptane-d7 (CAS No. 1219802-55-7).[1][2][3][4] This deuterated compound is often

used as an internal standard in mass spectrometry-based bioanalytical assays. Accurate

preparation of stock solutions is critical for generating reliable and reproducible experimental

data.

Chemical Properties and Safety Information
1-Bromoheptane-d7 is the deuterium-labeled version of 1-bromoheptane.[2] While specific

data for the deuterated form is limited, the properties of 1-bromoheptane can be used as a

reference. It is a colorless to pale yellow liquid.[5][6][7] The non-deuterated form has a density

of approximately 1.14 g/mL at 25°C.[7][8] It is sparingly soluble in water but soluble in most

organic solvents.[5][7]

Safety Precautions:

Handle 1-Bromoheptane-d7 in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

1-Bromoheptane may cause skin and eye irritation and is harmful if inhaled.[5][7]
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It is a flammable liquid; therefore, keep it away from heat, sparks, and open flames.[3]

Store the compound at room temperature in a tightly sealed container in a dry and well-

ventilated area.[3][5][7]

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Bromoheptane-d7.

Property Value Reference

Molecular Formula C₇H₈D₇Br [4]

Molecular Weight 186.14 g/mol [1][2][3][4]

CAS Number 1219802-55-7 [1][2][3][4]

Appearance (non-deuterated) Colorless to pale yellow liquid [5][6][7]

Density (non-deuterated,

approx.)
1.14 g/mL at 25°C [7][8]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of 1-Bromoheptane-d7 in

a suitable organic solvent such as methanol, acetonitrile, or ethyl acetate.

Materials and Equipment:

1-Bromoheptane-d7

High-purity organic solvent (e.g., methanol, HPLC grade)

Analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes and tips

Volumetric flasks (Class A)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cdnisotopes.com/d-6781
https://www.cdnisotopes.com/d-6781
https://www.guidechem.com/encyclopedia/1-bromoheptane-dic6216.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-1-bromoheptane-mx
https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42646066.htm
https://www.guidechem.com/encyclopedia/1-bromoheptane-d7-dic1570652.html
https://www.medchemexpress.com/1-bromoheptane-d7.html
https://www.cdnisotopes.com/d-6781
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42646066.htm
https://www.guidechem.com/encyclopedia/1-bromoheptane-d7-dic1570652.html
https://www.medchemexpress.com/1-bromoheptane-d7.html
https://www.cdnisotopes.com/d-6781
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42646066.htm
https://www.guidechem.com/encyclopedia/1-bromoheptane-dic6216.html
https://cymitquimica.com/products/3U-D5215/1-bromoheptane-777-d3/
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-1-bromoheptane-mx
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-1-bromoheptane-mx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9190610.htm
https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amber glass vials with screw caps for storage

Vortex mixer

Chemical fume hood

Procedure:

Preparation:

Allow the vial of 1-Bromoheptane-d7 to equilibrate to room temperature before opening.

Ensure all glassware is clean and dry.

Weighing the Compound:

Tare a clean, dry weighing boat on the analytical balance.

Carefully weigh approximately 10 mg of 1-Bromoheptane-d7 into the weighing boat.

Record the exact mass.

Dissolution:

Carefully transfer the weighed 1-Bromoheptane-d7 to a 10 mL Class A volumetric flask.

Rinse the weighing boat with a small amount of the chosen solvent and add the rinsing to

the volumetric flask to ensure a complete transfer.

Add the solvent to the volumetric flask until it is approximately half-full.

Cap the flask and vortex gently until the compound is fully dissolved.

Final Dilution:

Once dissolved, add the solvent to the volumetric flask up to the 10 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:
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Transfer the stock solution to a labeled amber glass vial. The label should include the

compound name, concentration, solvent, preparation date, and your initials.

Store the stock solution at an appropriate temperature as recommended by the

manufacturer, typically at 2-8°C or -20°C for long-term stability.

Calculation Example:

To prepare a 1 mg/mL stock solution:

If you weigh exactly 10.0 mg of 1-Bromoheptane-d7, you will need to dissolve it in 10.0 mL

of solvent.

The molar concentration can be calculated as follows:

Concentration (mol/L) = (Mass (g) / Molecular Weight ( g/mol )) / Volume (L)

Concentration (mol/L) = (0.010 g / 186.14 g/mol ) / 0.010 L

Concentration (mol/L) ≈ 0.00537 M

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing 1-Bromoheptane-d7 Stock Solution

Preparation

Weighing

Dissolution

Final Dilution

Storage

Start

Equilibrate 1-Bromoheptane-d7
to Room Temperature

Prepare Clean, Dry Glassware

Weigh ~10 mg of
1-Bromoheptane-d7

Transfer to 10 mL
Volumetric Flask

Add Solvent to ~50% Volume

Vortex to Dissolve

Fill to 10 mL Mark
with Solvent

Cap and Invert to Mix

Transfer to Labeled
Amber Vial

Store at Recommended
Temperature

End

Click to download full resolution via product page

Caption: Workflow for the preparation of a 1-Bromoheptane-d7 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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